Cas no 6487-87-2 (2-(4-Chloro-3-methylphenoxy)ethanamine)

• Product Name: 2-(4-Chloro-3-methylphenoxy)ethanamine
• CAS No: 6487-87-2
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 1064206
• PubChem ID: 3159684
• Update Time: 2025-08-03

2-(4-Chloro-3-methylphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methylphenoxy)ethanamine
• 2-(4-Chloro-3-methyl-phenoxy)-ethylamine
• 2-(4-Chloro-3-methyl-phenoxy)-ethylaminehydrochloride
• 006240
• 2-(4-chloro-3-methylphenoxy)ethylamine
• 2-(4-Chloro-3-methylphenoxy)ethylamine hydrochloride
• AC1MKMJY
• CTK7E9122
• MolPort-002-017-717
• SBB013965
• STK664059
• ZERO
• DB-301808
• CS-0280558
• [2-(4-chloro-3-methylphenoxy)ethyl]amine hydrochloride
• SCHEMBL18263344
• AKOS000204456
• DTXSID40390235
• 6487-87-2
• 2-(4-chloro-3-methylphenoxy)ethan-1-amine
• EN300-1254091
• F79998
• 2-(4-chloro-3-methyl-phenoxy)-ethylamine, AldrichCPR

• MDL： MFCD06246319
• Inchi： 1S/C9H12ClNO/c1-7-6-8(12-5-4-11)2-3-9(7)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： BDMIIOXQERVSLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCCN

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 291.8±30.0 °C at 760 mmHg
• Flash Point: 130.3±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-Chloro-3-methylphenoxy)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Chloro-3-methylphenoxy)ethanamine

2-(4-Chloro-3-methylphenoxy)ethanamine: A Versatile Compound in Pharmaceutical and Biomedical Research

2-(4-Chloro-3-methylphenoxy)ethanamine, also known by its CAS No. 6487-87-2, is a synthetic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biomedical research. This molecule belongs to the class of phenethylamines, a family of compounds known for their diverse biological activities, including neurotransmitter modulation, anti-inflammatory properties, and antimicrobial effects. Recent advancements in drug discovery and targeted therapy development have further highlighted the potential of this compound as a lead candidate for novel therapeutic applications.

Structurally, 2-(4-Chloro-3-methylphenoxy)ethanamine consists of a benzene ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position, connected via an ether linkage to an ethanamine moiety. This unique molecular framework allows for interactions with various biological targets, including receptor proteins, enzymes, and cell membranes. The presence of the chlorine substituent and methyl group contributes to the compound's lipophilicity and stability, which are critical factors in its pharmacokinetic profile.

Recent studies have demonstrated that 2-(4-Chloro-3-methylphenoxy)ethanamine exhibits promising anti-inflammatory activity in in vitro models of chronic inflammation. For example, a 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly inhibits the activation of NF-κB and MAPK pathways, which are key mediators of inflammatory responses. These findings suggest that 2-(4-Chloro-3-methylphenoxy)ethanamine could be a potential therapeutic agent for autoimmune disorders and inflammatory diseases such as rheumatoid arthritis and psoriasis.

In addition to its anti-inflammatory properties, 2-(4-Chloro-3-methylphenoxy)ethanamine has shown potential as a neuroprotective agent. Research published in Neuropharmacology in 2022 indicated that this compound exhibits neuroprotective effects by modulating glutamate receptors and reducing oxidative stress in neuronal cells. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress and glutamate toxicity play a critical role.

The synthetic pathway of 2-(4-Chloro-3-methylphenoxy)ethanamine has also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method that efficiently produces this compound with high stereoselectivity. This approach involves the use of chiral catalysts and enantioselective reactions, which are essential for optimizing the pharmacological activity and toxicological profile of the final product. The development of such synthetic methods is crucial for scaling up production and ensuring the compound's viability for clinical applications.

Furthermore, 2-(4-Chloro-3-methylphenoxy)ethanamine has been explored for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action appears to involve the disruption of cell membrane integrity and the inhibition of biofilm formation, which are critical for bacterial survival and resistance to conventional antibiotics.

One of the key advantages of 2-(4-Chloro-3-methylphenoxy)ethanamine is its low toxicity profile, which is essential for its potential use in long-term therapeutic applications. In vitro toxicity studies have shown that this compound does not induce significant cytotoxicity or genotoxicity at concentrations relevant to its therapeutic use. These findings are supported by in vivo studies in rodent models, where no significant adverse effects were observed, even at higher doses.

Despite its promising properties, 2-(4-Chloro-3-methylphenoxy)ethanamine still faces challenges in its development as a therapeutic agent. One of the primary obstacles is the need to optimize its bioavailability and metabolic stability. Current research is focused on modifying the molecular structure to enhance its solubility and permeability, which are critical for effective drug delivery. Additionally, further studies are required to elucidate the exact mechanism of action and to identify potential drug interactions that may arise during clinical use.

In conclusion, 2-(4-Chloro-3-methylphenoxy)ethanamine represents a promising candidate for novel therapeutic applications due to its diverse biological activities and favorable pharmacological profile. Ongoing research in drug discovery, synthetic chemistry, and toxicology is crucial for overcoming the challenges associated with its development and for translating these findings into clinical practice. As the field of pharmaceutical science continues to advance, the potential of 2-(4-Chloro-3-methylphenoxy)ethanamine in addressing unmet medical needs is becoming increasingly evident.

For more information on the latest research and developments related to 2-(4-Chloro-3-methylphenoxy)ethanamine, please refer to the following resources: Journal of Medicinal Chemistry, Neuropharmacology, and Organic & Biomolecular Chemistry. These journals provide comprehensive insights into the current state of research and future directions for this compound.

It is important to note that while the information presented here is based on recent scientific studies, further clinical trials and regulatory approvals are necessary before 2-(4-Chloro-3-methylphenoxy)ethanamine can be used as a therapeutic agent. Researchers and pharmaceutical companies are actively working to address these challenges and to bring this compound to the market for the benefit of patients with various medical conditions.

In summary, 2-(4-Chloro-3-methylphenoxy)ethanamine is a multifaceted compound with significant potential in the fields of pharmacology, medicine, and biotechnology. Its unique molecular structure, diverse biological activities, and favorable pharmacological profile make it a valuable subject for further research and development. As the scientific community continues to explore its properties and applications, the future of 2-(4-Chloro-3-methylphenoxy)ethanamine in therapeutic settings remains promising.

For those interested in learning more about 2-(4-Chloro-3-methylphenoxy)ethanamine, I recommend exploring the latest publications in pharmaceutical chemistry and biomedical research. These resources will provide detailed information on the compound's mechanisms of action, potential therapeutic uses, and ongoing research efforts. Additionally, staying updated with scientific journals and conference proceedings will offer insights into the latest advancements and future directions in this field.

As the field of pharmaceutical science continues to evolve, the role of compounds like 2-(4-Chloro-3-methylphenoxy)ethanamine in addressing global health challenges is becoming increasingly significant. By fostering collaboration between researchers, pharmaceutical companies, and healthcare professionals, the potential of this compound can be fully realized, leading to the development of innovative therapies that improve patient outcomes and enhance the quality of life for individuals affected by various diseases.

In conclusion, 2-(4-Chloro-3-methylphenoxy)ethan is a compound that exemplifies the dynamic nature of scientific research and its potential to impact healthcare. As we continue to explore its properties and applications, we can look forward to the possibility of new treatments and advancements that will shape the future of medicine.